Cas no 639469-03-7 (Piperidine, 4-[(4-bromophenoxy)phenylmethyl]-, sulfate (2:1))

• Product name: Piperidine, 4-[(4-bromophenoxy)phenylmethyl]-, sulfate (2:1)
• CAS No: 639469-03-7
• MF: C₁₈H₂₂BrNO₅S
• MW: 444.339983463287
• CID: 1665326

Piperidine, 4-[(4-bromophenoxy)phenylmethyl]-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(4-bromophenoxy)phenylmethyl]-, sulfate (2:1)

• Inchi： 1S/C18H20BrNO.H2O4S/c19-16-6-8-17(9-7-16)21-18(14-4-2-1-3-5-14)15-10-12-20-13-11-15;1-5(2,3)4/h1-9,15,18,20H,10-13H2;(H2,1,2,3,4)
• InChI Key： KDEOYADFASDKMA-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C(C1CCNCC1)(C1C=CC=CC=1)OC1C=CC(Br)=CC=1

Computed Properties

• Exact Mass: 788.11316

Experimental Properties

• PSA: 117.12